2-[8-(6-amino-1H-benzimidazol-2-yl)octyl]-3H-benzimidazol-5-amine

• Molecular Formula: C22H28N6
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 2-[8-(6-amino-1H-benzimidazol-2-yl)octyl]-3H-benzimidazol-5-amine
• InChI: InChI=1S/C22H28N6/c23-15-9-11-17-19(13-15)27-21(25-17)7-5-3-1-2-4-6-8-22-26-18-12-10-16(24)14-20(18)28-22/h9-14H,1-8,23-24H2,(H,25,27)(H,26,28)
• InChI Key: GTGKXQBMUAAJPI-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1N)NC(=N2)CCCCCCCCC3=NC4=C(N3)C=C(C=C4)N

Description

2-[8-(6-amino-1H-benzimidazol-2-yl)octyl]-3H-benzimidazol-5-amine is a member of benzimidazoles.

Scientific Research Applications

Synthesis and Biological Activity

• Benzothiazole Derivatives : Synthesized benzothiazole derivatives containing benzimidazole and imidazoline showed antibacterial and entomological activities. These findings highlight the significance of benzimidazole in the development of new biologically active compounds (Chaudhary et al., 2011).
• Triazol-amine Synthesis : 3,5-bis{4-[(benzimidazol-1-yl)methyl]phenyl}-4H-1,2,4-triazol-4-amine and its polymeric complex with HgCl2 were synthesized, displaying complex molecular structures and highlighting the versatile nature of benzimidazole in forming unique structures (Li et al., 2012).
• Metal Complexes with Biological Activity : Novel Ni(II) and Zn(II) complexes coordinated by benzimidazole derivatives were synthesized. These complexes demonstrated antibacterial activity and were used in theoretical density functional theory (DFT) studies (Abdel-Ghani et al., 2013).
• Mannich Bases of Benzimidazole : Mannich bases derived from benzimidazole exhibited anti-inflammatory and analgesic responses, showcasing the therapeutic potential of benzimidazole derivatives (Mariappan et al., 2011).
• Ugi Reaction Products : Unique benzimidazole derivatives were synthesized using Ugi reaction, demonstrating the compound's utility in diverse synthetic organic reactions (Ghandi et al., 2010).

Molecular Modeling and Antimicrobial Studies

• Heterocyclic Compound Synthesis : Novel heterocyclic compounds containing benzimidazole were created, showing significant antimicrobial activity against pathogenic bacteria. These findings emphasize the role of benzimidazole derivatives in developing new antimicrobial agents (Bassyouni et al., 2012).

Antiprotozoal Agents

• Antiprotozoal Benzimidazole Derivatives : Benzimidazole derivatives were synthesized and evaluated as antiprotozoal agents. Their structures were similar to known antiprotozoal drugs, suggesting the utility of benzimidazole in treating parasitic diseases (Hernández-Núñez et al., 2017).

Antimicrobial and Antioxidant Properties

• New Benzimidazole Derivatives as Antimicrobial Agents : Synthesized benzimidazole derivatives displayed antimicrobial activity, indicating their potential use in combating microbial infections (Ansari & Lal, 2009).
• Benzimidazole Derivatives in Antioxidant Activity : Benzimidazole derivatives were shown to inhibit lipid peroxidation in rat liver, demonstrating their antioxidant properties (Kuş et al., 2004).